4-hydroxy-7-(4-methoxyphenyl)-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one

• IUPAC Name: 6-hydroxy-11-(4-methoxyphenyl)-13-(trifluoromethyl)-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5,10,12-pentaen-4-one
• InChI: InChI=1S/C18H11F3N2O3S/c1-26-9-4-2-8(3-5-9)11-6-10(18(19,20)21)14-15-16(27-17(14)22-11)12(24)7-13(25)23-15/h2-7H,1H3,(H2,23,24,25)
• InChI Key: XAMRJLARKORAJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C4=C(S3)C(=CC(=O)N4)O
• Molecular Formula: C18H11F3N2O3S
• Molecular Weight: 392.4 g/mol

Description

The compound “4-hydroxy-7-(4-methoxyphenyl)-9-(trifluoromethyl)pyrido[2’,3’:4,5]thieno[2,3-b]pyridin-2(1H)-one” is a complex organic molecule. It contains several functional groups including a hydroxy group (-OH), a methoxy group (-OCH3), a trifluoromethyl group (-CF3), and a pyridinone group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The presence of the pyridinone group suggests that the compound may exhibit resonance, which could affect its chemical reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present. For example, the hydroxy group could potentially be involved in acid-base reactions, while the trifluoromethyl group could potentially undergo halogen exchange reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the hydroxy and methoxy groups could make the compound soluble in polar solvents.

Scientific Research Applications

Organic Electronics and Optoelectronics

• Host Material : Benzo[4,5]thieno[2,3-b]pyridine (BTP) derivatives, including our compound, have been explored as electron-deficient moieties in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). .
• Bipolar Hosts : BTP derivatives can serve as bipolar host materials, facilitating efficient charge transport and exciton management in OLEDs. .

Medicinal Chemistry

• Antitumor Activity : Among the synthesized derivatives, 4-[2-(1-piperidyl)carbonylmethoxylphenthio]-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine demonstrated potent antitumor activity. .

Future Directions

Future research on this compound could involve investigating its potential applications in various fields, such as medicinal chemistry or material science. Additionally, research could be conducted to explore its physical and chemical properties in more detail.